Cas no 335215-39-9 (methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate)

• Product Name: methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate
• CAS No: 335215-39-9
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 6103413
• PubChem ID: 741538
• Update Time: 2025-07-25

methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate
• Acetic acid, 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-, methyl ester
• SR-01000422014
• CCG-105565
• SR-01000422014-1
• IDI1_011007
• F1344-0023
• AKOS000667602
• IDI1_019087
• HMS1427O16
• IFLab1_005604
• methyl 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetate
• 335215-39-9
• IFLab2_000061
• EU-0036999
• [5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid methyl ester
• METHYL 2-{[5-(4-METHOXYPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}ACETATE

• Inchi： 1S/C12H12N2O4S/c1-16-9-5-3-8(4-6-9)11-13-14-12(18-11)19-7-10(15)17-2/h3-6H,7H2,1-2H3
• InChI Key： SNWSNMJYZKCMGI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=NN=C(C2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 280.05177804g/mol
• Monoisotopic Mass: 280.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.8Ų

Additional information on methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate

Introduction to Methyl 2-((5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate and Its Significance in Modern Chemical Biology

Methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate, a compound with the CAS number 335215-39-9, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound belongs to a class of molecules that have garnered significant attention in recent years due to their potential applications in drug discovery and therapeutic development. The structural complexity of this molecule, featuring a 1,3,4-oxadiazole core appended with a 4-methoxyphenyl group and an acetate moiety, makes it a promising candidate for further investigation.

The 1,3,4-oxadiazole scaffold is particularly noteworthy in the realm of medicinal chemistry. This heterocyclic compound has been extensively studied for its bioactivity and is known to exhibit a wide range of pharmacological properties. The presence of the 4-methoxyphenyl group further enhances its potential by introducing hydrophobic interactions and electronic effects that can modulate binding affinity to biological targets. The acetate functional group at the terminal position not only contributes to the overall solubility of the molecule but also provides a site for further chemical modification.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. The compound Methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate has emerged as a subject of interest due to its unique structural features. Studies have shown that molecules containing the 1,3,4-oxadiazole moiety can interact with various biological pathways, making them valuable tools for investigating disease mechanisms and developing new treatments. The combination of the 4-methoxyphenyl group and the thioether linkage in this compound suggests that it may have multiple points of interaction with biological targets, which could enhance its efficacy.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities. The 1,3,4-oxadiazole scaffold is particularly attractive because it can be easily incorporated into larger molecules without compromising stability or bioavailability. The addition of the 4-methoxyphenyl group introduces additional functionality that can be exploited for drug design. This compound exemplifies how structural modifications can lead to the discovery of new pharmacophores with improved properties.

In the context of drug discovery, the synthesis and characterization of novel compounds are essential steps in identifying potential therapeutic agents. The compound Methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate, with its CAS number 335215-39-9, has been synthesized using state-of-the-art techniques to ensure high purity and yield. Advanced spectroscopic methods such as NMR and mass spectrometry have been employed to confirm its structure and purity. These analytical techniques provide critical data for understanding the compound's behavior in various chemical environments.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. The ability of the 1,3,4-oxadiazole scaffold to participate in multiple types of interactions makes it a versatile building block for designing molecules with specific functions. This flexibility is particularly valuable in developing compounds that can target complex biological systems.

The study of molecular interactions is crucial for understanding how drugs work at the cellular level. Computational methods such as molecular docking and simulations are being used to predict how this compound might interact with biological targets like enzymes and receptors. These computational approaches provide insights into binding affinities and mechanisms of action, which are essential for optimizing drug design.

In conclusion, Methyl 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetate represents a significant advancement in the field of chemical biology. Its unique structure and promising bioactivity make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in drug discovery and development.